Cas no 62448-80-0 (N-(4-bromophenyl)-1-λ1-selanylethanimine)

N-(4-bromophenyl)-1-λ1-selanylethanimine structure
62448-80-0 structure
Product name:N-(4-bromophenyl)-1-λ1-selanylethanimine
CAS No:62448-80-0
MF:C8H7BrNSe
MW:276.011880159378
CID:956663
PubChem ID:6328011

N-(4-bromophenyl)-1-λ1-selanylethanimine Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromophenyl)-1-λ1-selanylethanimine
    • AC1O3GUG
    • N-(4-Bromophenyl)ethaneselenoamide
    • N-(p-Bromophenyl)selenoacetamide
    • NSC297303
    • NSC-297303
    • N-(4-Bromophenyl)ethaneselenoamide #
    • [(1E)-N-(4-Bromophenyl)ethanimidoyl]selanyl
    • 62448-80-0
    • FHKUHMXCVJACOI-UHFFFAOYSA-N
    • DTXSID00422581
    • Inchi: InChI=1S/C8H7BrNSe/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3
    • InChI Key: PDEJBBAGNRZKIP-UHFFFAOYSA-N
    • SMILES: CC(=NC1=CC=C(C=C1)Br)[Se]

Computed Properties

  • Exact Mass: 270.90654
  • Monoisotopic Mass: 275.89271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
  • LogP: 2.36480

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